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Compound of Interest

Compound Name: N-Butylbenzamide

Cat. No.: B1595955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 19, 2025

This document provides a comprehensive overview of the safety and handling precautions for

N-Butylbenzamide (CAS No. 2782-40-3). The information herein is intended to equip

laboratory personnel with the knowledge necessary to handle this chemical safely, minimize

exposure risks, and respond effectively in case of an emergency. Due to the limited availability

of a comprehensive Safety Data Sheet (SDS), this guide synthesizes information from various

sources and outlines standardized experimental protocols for hazard assessment.

Chemical Identification and Physical Properties
N-Butylbenzamide is a chemical compound with the molecular formula C₁₁H₁₅NO.
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Property Value Source

CAS Number 2782-40-3 [1][2]

Molecular Formula C₁₁H₁₅NO [1]

Molecular Weight 177.24 g/mol [1]

Appearance Data Not Available

Melting Point Data Not Available

Boiling Point Data Not Available

Density Data Not Available

Solubility Data Not Available

Flash Point Data Not Available

Hazard Identification and Classification
N-Butylbenzamide is classified as a hazardous chemical. The primary and associated hazards

are summarized below.

Hazard Class GHS Hazard Statement Source

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage.
[3]

Skin Corrosion/Irritation H315: Causes skin irritation. [4]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation.
[4]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation.
[4]

Signal Word: Danger[3]

Hazard Pictograms:
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Toxicological Information
Specific quantitative toxicological data, such as LD50 and LC50 values for N-Butylbenzamide,

are not readily available in the public domain. In the absence of specific data, it is prudent to

treat this compound with a high degree of caution, assuming it may have significant toxicity.

The primary identified toxicological concerns are severe eye damage and skin and respiratory

irritation. [3][4]

Toxicity
Endpoint

Value Species Route Source

Acute Oral

Toxicity (LD50)

Data Not
Available

Acute Dermal

Toxicity (LD50)

Data Not

Available

Acute Inhalation

Toxicity (LC50)

Data Not

Available

Skin

Corrosion/Irritatio

n

Causes skin

irritation

General

Assessment
Dermal [4]

Serious Eye

Damage/Irritation

Causes serious

eye damage

General

Assessment
Ocular [3]

| Respiratory Irritation | May cause respiratory irritation | General Assessment | Inhalation | [4]|

Handling and Storage
Engineering Controls

Work in a well-ventilated area, preferably in a certified chemical fume hood.
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Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and aerosols that can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.

To prevent skin contact and

irritation.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

should be used if ventilation is

inadequate or if aerosols or

dust are generated.

To prevent respiratory tract

irritation.

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed to prevent contamination and moisture absorption.

Store away from incompatible materials, such as strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention. [5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
Small Spills: Carefully sweep or vacuum the material, avoiding dust generation. Place it into

a suitable, labeled container for disposal.

Large Spills: Evacuate the area and prevent entry of unnecessary personnel. Wear

appropriate PPE. Contain the spill and prevent it from entering drains or waterways. Collect

the material and place it in a designated container for disposal.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition may produce toxic fumes, including carbon

monoxide, carbon dioxide, and nitrogen oxides.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols
Detailed experimental protocols for N-Butylbenzamide are not publicly available. However, the

following are generalized methodologies based on OECD guidelines for assessing the key

identified hazards.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test is designed to assess the potential of a substance to cause eye irritation or corrosion.

[6]

Animal Model: Albino rabbits are typically used.

Procedure: A single dose of the test substance (0.1 mL for liquids or not more than 100 mg

for solids) is applied to the conjunctival sac of one eye of the animal. The other eye serves

as a control. [7]3. Observation: The eyes are examined at 1, 24, 48, and 72 hours after

application. [8]The degree of eye irritation is scored for the cornea, iris, and conjunctiva. The

observation period can be extended up to 21 days to assess the reversibility of the effects.

[8]4. Pain Management: To minimize pain and distress, topical anesthetics and systemic

analgesics are administered before and after the application of the test substance. [9]

Acute Dermal Irritation (Based on OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation.

Animal Model: Albino rabbits are commonly used.

Procedure: The fur on the dorsal area of the animal is clipped. The test substance is applied

to a small area of the skin (approximately 6 cm²) and covered with a gauze patch. The

exposure duration is typically 4 hours. [10]3. Observation: After the patch is removed, the

skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours

after exposure. The severity of the skin reaction is scored. The observation period may be

extended to 14 days to assess the reversibility of any observed effects. [10]
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Skin Sensitization (Based on OECD Guideline 429 -
Local Lymph Node Assay)
The Local Lymph Node Assay (LLNA) is an alternative method to guinea pig tests for

identifying potential skin sensitizers. [11]

Animal Model: Mice are used for this assay.

Procedure: The test substance is applied to the dorsum of each ear of the mouse daily for

three consecutive days. [11]3. Endpoint: The proliferation of lymphocytes in the draining

auricular lymph nodes is measured. A substance is classified as a skin sensitizer if it induces

a threefold or greater increase in lymphocyte proliferation compared to the control group.

[11]

Visualized Workflows
The following diagrams illustrate key logical workflows for handling N-Butylbenzamide.
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Safe Handling Workflow

Preparation:
- Review SDS

- Wear full PPE
- Work in fume hood

Weighing:
- Use contained balance
- Minimize dust/aerosol

Transfer:
- Use appropriate tools

- Avoid splashing

Cleanup:
- Decontaminate surfaces

- Dispose of waste properly

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Exposure Response Protocol

Skin/Eye Contact Inhalation

Exposure Occurs

Flush with water for 15 min Move to fresh air

Remove contaminated clothing

Seek medical attention

Seek immediate medical attention

Click to download full resolution via product page

Exposure Response Protocol Diagram

Disposal Considerations
Dispose of N-Butylbenzamide and any contaminated materials in accordance with local, state,

and federal regulations. Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste. [5]Do not allow the chemical to enter drains or

waterways.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained in chemical

safety and handling procedures. It is the responsibility of the user to conduct a thorough risk

assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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